Cas no 15546-11-9 (2-Butenedioic acid(2Z)-, 1,1'-(dibutylstannylene) 4,4'-dimethyl ester)

• Product Name: 2-Butenedioic acid(2Z)-, 1,1'-(dibutylstannylene) 4,4'-dimethyl ester
• CAS No: 15546-11-9
• MF: C₁₈H₂₈O₈Sn
• MW: 491.120125770569
• CID: 157192
• Update Time: 2026-05-14

2-Butenedioic acid(2Z)-, 1,1'-(dibutylstannylene) 4,4'-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, 1,1'-(dibutylstannylene) 4,4'-dimethyl ester
• 4-O-[dibutyl-[(Z)-4-methoxy-4-oxobut-2-enoyl]oxystannyl] 1-O-methyl (Z)-but-2-enedioate
• 2,7,9-Trioxa-8-stannatrideca-4,11-dien-13-oic acid,8,8-dibutyl-3,6,10-trioxo-,methyl ester,(Z,Z)
• Dibutyltin bis(methyl maleate)
• Dibutyltin bis(monomethyl maleate)
• Dibutyltin methyl maleate
• Di-n-butyltin bis(methyl maleate)
• Di-n-butylzinn-dimonomethylmaleinat [German]
• EINECS 239-594-3
• Stan-Guard 156
• Stannane,bis(methoxymaleoyloxy)dibutyl
• Stannane,dibutyl bis(methyl maleate)
• bis(methoxymaleoyloxy)dibutyl-stannan
• 9-trioxa-8-stannatrideca-4,11-dien-13-oic acid, 8,8-dibutyl-3,6,10-trioxo-7
• Stannane, dibutyl bis(methyl maleate)

• Inchi： 1S/2C5H6O4.2C4H9.Sn/c2*1-9-5(8)3-2-4(6)7;2*1-3-4-2;/h2*2-3H,1H3,(H,6,7);2*1,3-4H2,2H3;/q;;;;+2/p-2/b2*3-2-;;;
• InChI Key： WNDWDJLPMLWBHW-UDVCPWNYSA-L
• SMILES： COC(/C=C\C(O[Sn](OC(/C=C\C(OC)=O)=O)(CCCC)CCCC)=O)=O

Computed Properties

• Exact Mass: 492.08100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Flash Point: 135°C
• PSA: 105.20000
• LogP: 2.57360

2-Butenedioic acid(2Z)-, 1,1'-(dibutylstannylene) 4,4'-dimethyl ester Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 20